Cas no 2098049-07-9 (N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride)

N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride
- N-pyrrolidin-3-yl-3-(trifluoromethyl)pyridin-2-amine;dihydrochloride
- N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride
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- Inchi: 1S/C10H12F3N3.2ClH/c11-10(12,13)8-2-1-4-15-9(8)16-7-3-5-14-6-7;;/h1-2,4,7,14H,3,5-6H2,(H,15,16);2*1H
- InChI Key: KIBMLKUAXUIENM-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC(C1=CC=CN=C1NC1CNCC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 232
- Topological Polar Surface Area: 37
N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N299221-100mg |
n-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 100mg |
$ 115.00 | 2022-06-03 | ||
Life Chemicals | F2167-4032-10g |
N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 95%+ | 10g |
$1814.0 | 2023-09-06 | |
Life Chemicals | F2167-4032-0.5g |
N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 95%+ | 0.5g |
$410.0 | 2023-09-06 | |
Life Chemicals | F2167-4032-1g |
N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 95%+ | 1g |
$432.0 | 2023-09-06 | |
Life Chemicals | F2167-4032-5g |
N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 95%+ | 5g |
$1296.0 | 2023-09-06 | |
Life Chemicals | F2167-4032-2.5g |
N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 95%+ | 2.5g |
$864.0 | 2023-09-06 | |
Life Chemicals | F2167-4032-0.25g |
N-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 95%+ | 0.25g |
$389.0 | 2023-09-06 | |
TRC | N299221-500mg |
n-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 500mg |
$ 410.00 | 2022-06-03 | ||
TRC | N299221-1g |
n-(pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride |
2098049-07-9 | 1g |
$ 615.00 | 2022-06-03 |
N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride Related Literature
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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3. Book reviews
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
Additional information on N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride
N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine Dihydrochloride (CAS 2098049-07-9): A Comprehensive Overview
N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride (CAS 2098049-07-9) is a specialized chemical compound gaining attention in pharmaceutical research and medicinal chemistry. This pyrrolidine-containing trifluoromethylpyridine derivative exhibits unique structural features that make it valuable for drug discovery applications. The compound's molecular formula is C10H13F3N3·2HCl, with a molecular weight of 296.15 g/mol.
The N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine scaffold combines two pharmacologically important motifs: the pyrrolidine ring and the trifluoromethylpyridine moiety. This combination creates a versatile building block for medicinal chemistry, particularly in the development of CNS-targeting compounds. Researchers are increasingly interested in this dihydrochloride salt form due to its improved solubility and stability compared to the free base.
Recent studies highlight the potential of CAS 2098049-07-9 in addressing current challenges in neuropharmacology. The compound's structural features align with contemporary drug design strategies focusing on blood-brain barrier penetration and target selectivity. Its pyrrolidine nitrogen provides a handle for further derivatization, while the trifluoromethyl group enhances metabolic stability—a key consideration in modern drug development.
The pharmaceutical industry has shown growing interest in N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine derivatives as potential modulators of various biological targets. The dihydrochloride salt form (2098049-07-9) offers practical advantages for formulation development, particularly in aqueous systems. This characteristic makes it particularly valuable for preclinical studies where consistent solubility is crucial for reliable results.
From a synthetic chemistry perspective, N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride represents an interesting case study in heterocyclic compound synthesis. The incorporation of both pyrrolidine and pyridine rings with a trifluoromethyl substituent demonstrates advanced synthetic techniques in modern organic chemistry. Researchers frequently search for optimized synthetic routes to this compound, reflecting its importance in medicinal chemistry workflows.
The physicochemical properties of CAS 2098049-07-9 make it particularly suitable for various research applications. Its dihydrochloride salt form ensures good water solubility, while the trifluoromethyl group contributes to optimal lipophilicity for biological activity. These balanced properties address one of the most common challenges in drug discovery—achieving the right hydrophilicity-lipophilicity balance for therapeutic efficacy.
In the context of current pharmaceutical trends, N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride aligns with the growing focus on CNS drug development and precision medicine. The compound's structural features are particularly relevant for research into neurological disorders, an area experiencing significant growth due to increasing global health needs. This connection to pressing medical challenges enhances the compound's relevance in contemporary research.
The commercial availability of CAS 2098049-07-9 has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with comprehensive analytical data, including HPLC purity and spectroscopic characterization, ensuring researchers can verify quality for their specific applications. The market for such specialized pharmaceutical intermediates continues to grow as drug discovery becomes more sophisticated.
From a safety perspective, proper handling procedures should always be followed when working with N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended. Researchers frequently search for safety data sheets and handling guidelines for this compound, emphasizing the importance of responsible chemical management.
The future outlook for 2098049-07-9 appears promising, with potential applications extending beyond current research areas. As computational chemistry and AI-assisted drug design advance, compounds with such versatile scaffolds may find new applications in virtual screening and structure-based drug design. The combination of pyrrolidine and trifluoromethylpyridine moieties offers multiple vectors for molecular interactions, making it a valuable tool for modern drug discovery platforms.
In summary, N-(Pyrrolidin-3-yl)-3-(trifluoromethyl)pyridin-2-amine dihydrochloride (CAS 2098049-07-9) represents an important building block in contemporary medicinal chemistry. Its unique structural features, combined with favorable physicochemical properties, make it a versatile intermediate for pharmaceutical research. As drug discovery challenges become more complex, such specialized compounds will likely play an increasingly important role in developing next-generation therapeutics.
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